1-(2-chloro-6-fluorobenzyl)-5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-one
• InChI: InChI=1S/C21H15ClFN3O3/c1-28-15-8-5-13(6-9-15)20-24-21(29-25-20)14-7-10-19(27)26(11-14)12-16-17(22)3-2-4-18(16)23/h2-11H,12H2,1H3
• InChI Key: LWEVVYOXLRUJCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C21H15ClFN3O3
• Molecular Weight: 411.8 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C21H15ClFN3O3 and its molecular weight is 411.82. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds related to 1-(2-chloro-6-fluorobenzyl)-5-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one have been explored for their anticancer properties. Novel fluoro substituted benzo[b]pyran derivatives, closely related to the chemical structure , have shown significant anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, suggesting potential utility in cancer therapy (Hammam et al., 2005).

Antibacterial and Antifungal Activity

Research has also focused on the synthesis and characterization of derivatives for their antibacterial activity. For instance, novel 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles were synthesized and evaluated for their antibacterial activity against various bacterial strains, including Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae, demonstrating the compound's potential in antimicrobial applications (Rai et al., 2009).

Antioxidant Activity

Compounds incorporating the 1,3,4-oxadiazole moiety have been evaluated for their antioxidant activity. The presence of an aromatic group at the 2nd position, similar to the core structure of the query compound, was found to increase the free radical scavenging activity, indicating the relevance of these compounds in developing antioxidant therapies (Maheshwari et al., 2011).

Antimicrobial Activity

Further studies have been conducted on the synthesis of novel isoxazole clubbed 1,3,4-oxadiazole derivatives, evaluated for their antimicrobial as well as antitubercular activity. Some derivatives exhibited good activity against E. coli, P. aeruginosa, S. aureus, S. pyogenes, and M. tuberculosis H37Rv, demonstrating the compound's utility in addressing antimicrobial resistance (Shingare et al., 2018).